- An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids, ARKIVOC (Gainesville, 2018, (4), 195-214
Cas no 936850-09-8 (tert-butyl 3-cyano-3-methylazetidine-1-carboxylate)
936850-09-8 structure
Product Name:tert-butyl 3-cyano-3-methylazetidine-1-carboxylate
CAS No:936850-09-8
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD17016128
CID:1006847
PubChem ID:56971684
Update Time:2025-09-26
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-3-methyl-azetidine-1-carboxylic acid tert-butyl ester
- 1-BOC-3-CYANO-3-METHYLAZETIDINE
- tert-butyl 3-cyano-3-methylazetidine-1-carboxylate
- 3-Cyano-3-methyl-1-azetidinecarboxylic acid tert-butyl ester
- 1,1-Dimethylethyl 3-cyano-3-methyl-1-azetidinecarboxylate (ACI)
- 3-Cyano-3-methylazetidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-cyano-3-methyl-azetidine-1-carboxylate
- EN300-176390
- KRXUECUCCJEQAJ-UHFFFAOYSA-N
- TERT-BUTYL3-CYANO-3-METHYLAZETIDINE-1-CARBOXYLATE
- STL429820
- PB25630
- DTXSID70719278
- SY042259
- CS-0048305
- AS-36271
- AKOS025146556
- SCHEMBL1706650
- 1-Boc-3-cyano-3-methylazetidine, AldrichCPR
- DA-40353
- Z1255401816
- 936850-09-8
- MFCD17016128
-
- MDL: MFCD17016128
- Inchi: 1S/C10H16N2O2/c1-9(2,3)14-8(13)12-6-10(4,5-11)7-12/h6-7H2,1-4H3
- InChI Key: KRXUECUCCJEQAJ-UHFFFAOYSA-N
- SMILES: N#CC1(CN(C(OC(C)(C)C)=O)C1)C
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 53.3Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 292 ºC
- Flash Point: 130 ºC
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040980-1g |
tert-Butyl 3-cyano-3-methylazetidine-1-carboxylate |
936850-09-8 | 95% | 1g |
$160.14 | 2023-08-31 | |
| Alichem | A449040980-5g |
tert-Butyl 3-cyano-3-methylazetidine-1-carboxylate |
936850-09-8 | 95% | 5g |
$687.01 | 2023-08-31 | |
| Alichem | A449040980-25g |
tert-Butyl 3-cyano-3-methylazetidine-1-carboxylate |
936850-09-8 | 95% | 25g |
$1628.55 | 2023-08-31 | |
| TRC | B663643-50mg |
1-Boc-3-cyano-3-methylazetidine |
936850-09-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B663643-100mg |
1-Boc-3-cyano-3-methylazetidine |
936850-09-8 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B663643-500mg |
1-Boc-3-cyano-3-methylazetidine |
936850-09-8 | 500mg |
$ 320.00 | 2022-06-07 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03885-1 G |
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate |
936850-09-8 | 97% | 1g |
¥ 382.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03885-5 G |
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate |
936850-09-8 | 97% | 5g |
¥ 1,148.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03885-10 G |
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate |
936850-09-8 | 97% | 10g |
¥ 1,920.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03885-25 G |
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate |
936850-09-8 | 97% | 25g |
¥ 3,841.00 | 2021-05-07 |
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 45 min, -78 °C; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 45 min, -78 °C; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 60 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; neutralized, 0 °C
1.2 60 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; neutralized, 0 °C
Reference
- Preparation of 1,8-naphthyridin-2(1H)-one analogs as cytomegalovirus inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 25 min, -76 °C; 30 min, -76 °C
1.2 -76 °C; 30 min, -76 °C; 1 h, -76 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 -76 °C; 30 min, -76 °C; 1 h, -76 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of pyrrolopyrazine as kinase inhibitors useful for the treatment of autoimmune and inflammatory diseases, United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -78 °C; -78 °C; 1 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Water
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Water
Reference
- Preparation of aminopyrimidines as inhibitors of aurora protein kinase for treatment of proliferative diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 25 min, -78 °C; 30 min, -78 °C
1.2 -78 °C; 30 min, -78 °C; 1 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 -78 °C; 30 min, -78 °C; 1 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of fused quadracyclic compounds as MK2 inhibitors, compositions and uses thereof, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 -78 °C; 30 min, -78 °C; -78 °C → 25 °C; 16 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
1.2 -78 °C; 30 min, -78 °C; -78 °C → 25 °C; 16 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
Reference
- Preparation of dihydropyrrolonaphthyridinones as JAK kinase inhibitors., World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of pyrazolopyrimidines as cannabinoid CB1 receptor inhibitors, compositions comprising them and uses thereof, World Intellectual Property Organization, , ,
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Raw materials
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Preparation Products
tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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